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Compound of Interest

Compound Name: Balhimycin

CAS No.: 140932-79-2

Cat. No.: B136879

Get Quote

For laboratory professionals engaged in drug development and scientific research, ensuring

personal safety during the handling of potent compounds like Balhimycin is paramount. This

document provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE) for Balhimycin
Handling
A critical first line of defense against exposure to Balhimycin is the correct and consistent use

of Personal Protective Equipment. The following table summarizes the recommended PPE to

be used during the handling of this glycopeptide antibiotic.
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PPE Component Specification Purpose

Hand Protection Protective gloves
To prevent skin contact with

Balhimycin.

Eye Protection
Safety goggles with side-

shields

To protect eyes from splashes

or aerosols of the compound.

Body Protection
Impervious clothing (e.g., a lab

coat)

To protect the skin and

personal clothing from

contamination.

Respiratory Protection A suitable respirator

To prevent inhalation of dust or

aerosols, especially when

handling the powder form.

Note: The information in this table is derived from the Balhimycin Safety Data Sheet provided

by DC Chemicals.[1]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial to minimize the risk of exposure and ensure

a safe working environment.

Engineering Controls:

Ventilation: All handling of Balhimycin should be conducted in a well-ventilated area. The

use of appropriate exhaust ventilation, such as a chemical fume hood, is recommended to

control airborne exposure.[1]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the immediate vicinity of the handling area.[1]

Procedural Guidance:

Preparation: Before handling Balhimycin, ensure all necessary PPE is donned correctly.

Prepare the workspace by ensuring it is clean and uncluttered.

Handling:
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Avoid direct contact with the skin, eyes, and clothing.[1]

Prevent the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the area where Balhimycin is being handled.[1]

Post-Handling:

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

Decontaminate all surfaces and equipment that may have come into contact with

Balhimycin.

Remove and properly dispose of PPE as described in the disposal plan.

Disposal Plan
Proper disposal of Balhimycin and any contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Container: Dispose of Balhimycin waste and any contaminated materials (e.g.,

gloves, wipes, etc.) in a clearly labeled, approved waste disposal container.[1]

Environmental Precautions: Avoid releasing Balhimycin into the environment, as it is very

toxic to aquatic life with long-lasting effects.[1] Do not allow the product to enter drains, water

courses, or the soil.[1]

Disposal Method: All waste must be disposed of through an approved waste disposal plant in

accordance with local, state, and federal regulations.[1]

Visualizing the Safety Workflow
To provide a clear, at-a-glance understanding of the safety procedures for handling

Balhimycin, the following workflow diagram has been created.
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Balhimycin Handling Safety Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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